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Compound of Interest

Compound Name: 2-(Benzylamino)acetonitrile

Cat. No.: B1295912 Get Quote

An In-depth Technical Guide to 2-(Benzylamino)acetonitrile

This technical guide provides a comprehensive overview of 2-(Benzylamino)acetonitrile, a

versatile chemical intermediate. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis. This document covers its chemical and

physical properties, safety and handling information, detailed synthesis protocols, and available

analytical methodologies.

Chemical and Physical Properties
2-(Benzylamino)acetonitrile, with the CAS number 3010-05-7, is a chemical compound with

the molecular formula C₉H₁₀N₂.[1][2] It is also known by synonyms such as N-Benzyl-N-

cyanomethyl amine and Benzylaminoacetonitrile.[2] The compound's appearance can vary

from a white to off-white solid to a yellow or brown liquid or semi-solid.[3][4][5]

Table 1: Physical and Chemical Properties of 2-
(Benzylamino)acetonitrile
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Property Value Source(s)

CAS Number 3010-05-7 [1][2][4][5][6][7]

Molecular Formula C₉H₁₀N₂ [1][2][3][5][6]

Molecular Weight 146.19 g/mol [1][2][3][4][5]

Appearance
White to off-white solid; Yellow

to brown liquid to semi-solid
[3][4][5]

Melting Point 59 - 63 °C [3]

Boiling Point Approximately 304 - 306 °C [3]

Density Approximately 1.04 g/cm³ [3]

Flash Point 136 °C [3]

Solubility in Water Slightly soluble [3]

Solubility in Organic Solvents Soluble in ethanol and acetone [3]

Safety and Handling
2-(Benzylamino)acetonitrile is classified as a hazardous substance. It is harmful if swallowed,

in contact with skin, or inhaled, and it causes severe skin burns and eye damage.[2] It may also

cause respiratory irritation.[2]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed

H312 Harmful in contact with skin

H314
Causes severe skin burns and

eye damage

H332 Harmful if inhaled

H335 May cause respiratory irritation

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting

P302+P352
IF ON SKIN: Wash with plenty

of soap and water

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

P310
Immediately call a POISON

CENTER or doctor/physician

Storage: Store in a cool, dry, well-ventilated area away from heat and open flames.[3] Keep the

container tightly sealed in a dark place under an inert atmosphere, ideally in a freezer at -20°C.

[4][6]
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Experimental Protocols: Synthesis
Two primary methods for the synthesis of 2-(Benzylamino)acetonitrile are described in the

literature.

Synthesis from Benzylamine and Chloroacetonitrile
This method involves the reaction of benzylamine with chloroacetonitrile in the presence of a

base.

Experimental Protocol:

Suspend benzylamine (1.0 mL, 9.2 mmol) and potassium carbonate (3.0 g, 22.0 mmol) in

acetonitrile (25.4 mL).

Add chloroacetonitrile (0.90 mL, 14.0 mmol) dropwise to the suspension.

Stir the reaction mixture at 60 °C for 16 hours.

After completion, allow the mixture to cool to room temperature.

Remove the excess solvent under reduced pressure.

Dilute the residue with dichloromethane and wash sequentially with a saturated sodium

bicarbonate solution and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to yield 2-
(benzylamino)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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